Cas no 893366-74-0 (1,3,7-trimethyl-8-4-(propan-2-yl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-8-4-(propan-2-yl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 893366-74-0
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 6179971
• Update Time: 2025-07-15

1,3,7-trimethyl-8-4-(propan-2-yl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,7-trimethyl-8-4-(propan-2-yl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,3,7-trimethyl-8-[4-(1-methylethyl)phenyl]-

• Inchi： 1S/C19H21N5O2/c1-11(2)13-6-8-14(9-7-13)24-12(3)10-23-15-16(20-18(23)24)21(4)19(26)22(5)17(15)25/h6-11H,1-5H3
• InChI Key： HBVGSNNNBXEJGX-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(C(C)C)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 457.3±55.0 °C(Predicted)
• pka: 6.35±0.20(Predicted)

Additional information on 1,3,7-trimethyl-8-4-(propan-2-yl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 1,3,7-trimethyl-8-4-(propan-2-yl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 893366-74-0)

The compound 1,3,7-trimethyl-8-4-(propan-2-yl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by the CAS number 893366-74-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of multiple functional groups, including methyl and propyl substituents on the imidazopyrimidine core, contributes to its distinct chemical properties and potential therapeutic applications.

Recent research in the domain of bioactive molecules has highlighted the importance of imidazopyrimidine derivatives in drug discovery. These compounds exhibit a wide range of pharmacological effects, making them valuable candidates for further investigation. The specific arrangement of atoms in 1,3,7-trimethyl-8-4-(propan-2-yl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione suggests potential interactions with biological targets that could lead to novel therapeutic strategies.

One of the most compelling aspects of this compound is its structural complexity. The imidazopyrimidine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. The methyl and propyl groups appended to the molecule not only enhance its solubility but also influence its binding affinity to target proteins. This structural diversity opens up numerous possibilities for designing molecules with enhanced efficacy and reduced side effects.

In the context of current pharmaceutical research, there is a growing interest in developing small-molecule inhibitors that can modulate enzyme activity. The 1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione core of this compound resembles several known kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Preliminary studies have suggested that derivatives of this structure may exhibit inhibitory effects on specific kinases by binding to their active sites. This potential makes it a promising candidate for further biochemical and cellular investigations.

The synthesis of 1,3,7-trimethyl-8-4-(propan-2-yl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of transition metal catalysts and palladium-based reagents has been particularly effective in constructing the complex heterocyclic ring system. Such synthetic approaches are critical for producing compounds with high pharmaceutical relevance.

From a computational chemistry perspective, 1 H NMR spectroscopy has been instrumental in confirming the structural integrity of this compound. The distinct chemical shifts observed in the NMR spectrum correspond well with theoretical predictions based on quantum mechanical calculations. These findings underscore the reliability of computational methods in predicting molecular structures and dynamics.

The biological evaluation of 1 H NMR spectroscopy has been instrumental in confirming the structural integrity of this compound. The distinct chemical shifts observed in the NMR spectrum correspond well with theoretical predictions based on quantum mechanical calculations. These findings underscore the reliability of computational methods in predicting molecular structures and dynamics.